Cas no 122134-57-0 (N-benzyl-4-ethoxybenzene-1-sulfonamide)

• Product Name: N-benzyl-4-ethoxybenzene-1-sulfonamide
• CAS No: 122134-57-0
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 5231282
• PubChem ID: 788394
• Update Time: 2025-05-20

N-benzyl-4-ethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-ethoxybenzenesulfonamide
• N-benzyl-4-ethoxybenzene-1-sulfonamide
• Oprea1_531802
• Oprea1_774046
• STK236495
• N~1~-benzyl-4-ethoxy-1-benzenesulfonamide
• Z45508790

• Inchi： 1S/C15H17NO3S/c1-2-19-14-8-10-15(11-9-14)20(17,18)16-12-13-6-4-3-5-7-13/h3-11,16H,2,12H2,1H3
• InChI Key： ULYHOJYPLGJQHB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 363
• XLogP3: 2.7
• Topological Polar Surface Area: 63.8

Additional information on N-benzyl-4-ethoxybenzene-1-sulfonamide

N-benzyl-4-ethoxybenzene-1-sulfonamide (CAS 122134-57-0): A Comprehensive Overview

N-benzyl-4-ethoxybenzene-1-sulfonamide (CAS 122134-57-0) is a specialized sulfonamide derivative with growing interest in pharmaceutical and chemical research. This compound, featuring a benzyl group and an ethoxy-substituted benzene ring, exhibits unique properties that make it valuable for various applications. Researchers are increasingly exploring its potential due to its structural versatility and functional group compatibility.

The molecular structure of N-benzyl-4-ethoxybenzene-1-sulfonamide combines a sulfonamide moiety with aromatic systems, creating opportunities for diverse chemical modifications. This characteristic has led to its investigation in drug discovery programs, particularly as a potential building block for small molecule therapeutics. The ethoxy group at the para position enhances the compound's solubility profile, while the benzyl substituent offers steric and electronic effects that can influence biological activity.

Recent trends in medicinal chemistry have highlighted the importance of sulfonamide-containing compounds, with N-benzyl-4-ethoxybenzene-1-sulfonamide emerging as a subject of particular interest. Pharmaceutical researchers are examining its potential as a scaffold for enzyme inhibitors, given the known ability of sulfonamides to interact with biological targets. The compound's structure-activity relationships are being systematically studied to optimize its properties for specific applications.

In synthetic chemistry, N-benzyl-4-ethoxybenzene-1-sulfonamide serves as a valuable intermediate for the preparation of more complex molecules. Its chemical reactivity allows for various transformations, including substitutions at the sulfonamide nitrogen or modifications of the aromatic rings. The ethoxy group provides a handle for further functionalization, making this compound particularly versatile in multi-step synthesis.

The physicochemical properties of N-benzyl-4-ethoxybenzene-1-sulfonamide contribute to its utility in research settings. With moderate lipophilicity and good thermal stability, the compound is suitable for various experimental conditions. These characteristics, combined with its crystalline nature, facilitate purification and characterization processes, which are crucial for quality control in chemical development.

Analytical methods for N-benzyl-4-ethoxybenzene-1-sulfonamide typically involve HPLC analysis, mass spectrometry, and NMR spectroscopy. These techniques enable researchers to verify the compound's purity and structure, essential for reproducible results in both academic and industrial laboratories. The availability of reliable analytical standards for this sulfonamide derivative supports its growing use in chemical research.

Safety considerations for handling N-benzyl-4-ethoxybenzene-1-sulfonamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this material. Storage recommendations typically suggest keeping the compound in a cool, dry environment protected from light to maintain stability over extended periods.

The commercial availability of N-benzyl-4-ethoxybenzene-1-sulfonamide has increased in recent years, reflecting growing demand from the research community. Suppliers often provide the compound with various purity grades to meet different application requirements. Current market trends indicate steady interest in this specialty chemical, particularly from pharmaceutical development teams and academic research groups.

Future research directions for N-benzyl-4-ethoxybenzene-1-sulfonamide may explore its potential in material science applications beyond pharmaceutical uses. The compound's aromatic systems and polar functional groups could make it interesting for developing advanced materials with specific electronic or optical properties. Additionally, its role in catalysis and as a ligand in metal complexes represents another promising area of investigation.

For researchers seeking information about N-benzyl-4-ethoxybenzene-1-sulfonamide, common questions often relate to its synthetic procedures, spectroscopic data, and potential biological activities. The compound's structure-activity relationships and derivatization possibilities are also frequent topics of inquiry in scientific literature and patent databases.

In conclusion, N-benzyl-4-ethoxybenzene-1-sulfonamide (CAS 122134-57-0) represents an important chemical building block with diverse research applications. Its unique combination of structural features and functional groups continues to attract attention from multiple scientific disciplines. As understanding of this compound's properties and potential grows, it is likely to remain a valuable tool in chemical research and development efforts.